Cas no 342891-38-7 (1-(2,3-Dihydro-1-benzofuran-5-yl)-2,2,2-trifluoroethan-1-ol)

1-(2,3-Dihydro-1-benzofuran-5-yl)-2,2,2-trifluoroethan-1-ol is a fluorinated benzofuran derivative with potential applications in pharmaceutical and agrochemical research. Its structure combines a 2,3-dihydrobenzofuran scaffold with a trifluoroethanol moiety, offering unique electronic and steric properties. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. The benzofuran core contributes to π-stacking interactions, which can be leveraged in the design of bioactive molecules. This compound is particularly useful in the synthesis of fluorinated analogs for probing structure-activity relationships. Its well-defined stereochemistry and purity make it suitable for precise synthetic applications.
1-(2,3-Dihydro-1-benzofuran-5-yl)-2,2,2-trifluoroethan-1-ol structure
342891-38-7 structure
Product Name:1-(2,3-Dihydro-1-benzofuran-5-yl)-2,2,2-trifluoroethan-1-ol
CAS No:342891-38-7
MF:
MW:
MDL:MFCD12787045
CID:4649201
PubChem ID:12640352
Update Time:2025-08-05

1-(2,3-Dihydro-1-benzofuran-5-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(2,3-Dihydro-1-benzofuran-5-yl)-2,2,2-trifluoroethan-1-ol
    • MDL: MFCD12787045

1-(2,3-Dihydro-1-benzofuran-5-yl)-2,2,2-trifluoroethan-1-ol Pricemore >>

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Additional information on 1-(2,3-Dihydro-1-benzofuran-5-yl)-2,2,2-trifluoroethan-1-ol

1-(2,3-Dihydro-1-benzofuran-5-yl)-2,2,2-trifluoroethan-1-ol: A Comprehensive Overview

The compound with CAS No 342891-38-7, commonly referred to as 1-(2,3-dihydro-1-benzofuran-5-yl)-2,2,2-trifluoroethan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a benzofuran moiety with a trifluoroethyl alcohol group. The benzofuran ring system is known for its aromatic properties and versatility in chemical reactions, while the trifluoroethyl alcohol group introduces hydrophilic characteristics and enhances the compound's solubility in polar solvents.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel drug candidates targeting various therapeutic areas, including cancer and neurodegenerative diseases. The benzofuran framework has been shown to exhibit significant biological activity when appropriately functionalized, making it a valuable building block in medicinal chemistry.

The synthesis of 1-(2,3-dihydro-1-benzofuran-5-yl)-2,2,2-trifluoroethan-1-ol involves a multi-step process that typically begins with the preparation of the benzofuran derivative. This is followed by a nucleophilic substitution reaction to introduce the trifluoroethyl alcohol group. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Recent advancements in catalytic methods have further streamlined this synthesis, making it more efficient and environmentally friendly.

In terms of applications, this compound has found utility in both academic research and industrial settings. Its use as an intermediate in the synthesis of complex molecules has been well-documented. For instance, it has been employed in the construction of heterocyclic compounds with potential pharmacological activity. Additionally, its unique combination of hydrophilic and hydrophobic properties makes it an ideal candidate for use in drug delivery systems.

From a structural standpoint, the molecule's benzofuran core provides a rigid framework that can be further modified to introduce additional functional groups. This modularity allows chemists to explore a wide range of chemical transformations and tailor the compound's properties for specific applications. The presence of the trifluoroethyl alcohol group also introduces steric hindrance and electronic effects that can influence reactivity during subsequent reactions.

Recent research has also focused on the environmental impact of this compound and its derivatives. Studies have shown that proper disposal and waste management practices are essential to minimize any adverse effects on ecosystems. The development of sustainable synthetic routes and recycling methods has become a priority in light of increasing environmental concerns.

In conclusion, 1-(2,3-dihydro-1-benzofuran-5-yl)-2,2,2-trifluoroethan-1-ol (CAS No 342891-38-7) is a versatile compound with significant potential in various fields of chemistry and pharmacology. Its unique structure and properties make it an invaluable tool for researchers seeking to develop innovative solutions to complex scientific challenges.

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